5-(3-Phenyl-ureido)-[1,2,3]thiadiazole-4-carboxylic acid isobutyl ester

• IUPAC Name: 2-methylpropyl 5-(phenylcarbamoylamino)thiadiazole-4-carboxylate
• InChI: InChI=1S/C14H16N4O3S/c1-9(2)8-21-13(19)11-12(22-18-17-11)16-14(20)15-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H2,15,16,20)
• InChI Key: MDXQCFYAKGRJOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C1=C(SN=N1)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol

Description

“5-(3-Phenyl-ureido)-[1,2,3]thiadiazole-4-carboxylic acid isobutyl ester” is a chemical compound. It is a derivative of 1,2,3-thiadiazole, a heterocyclic compound that is known to have various biological activities.

Synthesis Analysis

The synthesis of 1,2,3-thiadiazole derivatives, which “5-(3-Phenyl-ureido)-[1,2,3]thiadiazole-4-carboxylic acid isobutyl ester” is a part of, can be achieved through several methods. One common method involves the cyclization of hydrazones with thionyl chloride. Another method involves the reaction of hydrazonoyl halides with alkyl carbothioates.

Scientific Research Applications

Synthesis and Structural Elucidation

• The synthesis and structural confirmation of thiadiazole derivatives, including those similar to "5-(3-Phenyl-ureido)-[1,2,3]thiadiazole-4-carboxylic acid isobutyl ester," have been thoroughly investigated. For instance, Kurzer (1985) detailed the synthesis routes and confirmed the structure of 5-substituted-3-ureido-1,2,4-thiadiazoles through oxidative cyclisation methods (Kurzer, 1985).

Potential Antineoplastic and Enzyme Inhibitory Activities

• Research into 1,2,3-thiadiazole derivatives has shown that these compounds hold promise as antineoplastic agents. Looker and Wilson (1965) synthesized novel 4-monosubstituted and 4,5-disubstituted derivatives, highlighting the versatility of thiadiazole chemistry in drug development (Looker & Wilson, 1965).

Exploration as Carbonic Anhydrase Inhibitors

• Bülbül et al. (2008) explored amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors. Their findings demonstrate the inhibitory effects of these compounds on carbonic anhydrase isoenzymes, offering insights into their potential therapeutic applications (Bülbül, Kasımoğulları, & Küfreviˇoğlu, 2008).

Development of Self-Organizing Materials

• The creation of 1,3,4-thiadiazole-2-carboxylate esters for the preparation of self-organizing materials was explored by Sybo et al. (2007). Their research provides a foundation for using thiadiazole derivatives in the development of materials with potential ferroelectric applications (Sybo et al., 2007).